Cas no 2411503-41-6 (trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid)

• Product Name: trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid
• CAS No: 2411503-41-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD23106058
• CID: 4771851
• PubChem ID: 91885059
• Update Time: 2026-02-26

trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid
• trans-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• F89764
• Rel-(2R,5S)-5-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• (2R,5S)-5-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-2-carboxylic acid
• 2411503-41-6
• SCHEMBL22346799
• trans-5-(Boc-amino)tetrahydropyran-2-carboxylic acid

• MDL： MFCD23106058
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-7-4-5-8(9(13)14)16-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
• InChI Key： NROSRTMHTJHLLE-JGVFFNPUSA-N
• SMILES： O1C[C@H](CC[C@@H]1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Additional information on trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid

Recent Advances in the Application of trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid (CAS: 2411503-41-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid (CAS: 2411503-41-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tetrahydro-pyran scaffold and Boc-protected amine functionality, has emerged as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive compounds. Its unique structural features, including the rigid pyran ring and the potential for further functionalization, make it an attractive candidate for drug discovery programs targeting a variety of diseases.

Recent studies have highlighted the utility of trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid in the synthesis of peptidomimetics and small molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of protease inhibitors, where the tetrahydro-pyran ring served as a conformational constraint to enhance binding affinity and selectivity. The Boc-protected amine group facilitated further derivatization, allowing researchers to explore a wide range of structural modifications to optimize pharmacological properties. This study underscores the compound's potential in addressing challenges related to drug resistance and off-target effects.

Another notable application of trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid is in the field of targeted drug delivery. A 2024 research article in Advanced Drug Delivery Reviews reported its incorporation into prodrug systems designed for site-specific activation. The stability of the tetrahydro-pyran ring under physiological conditions, combined with the controlled release of the active amine upon deprotection, enabled the development of prodrugs with improved pharmacokinetic profiles. This approach has shown promise in enhancing the therapeutic index of anticancer agents, reducing systemic toxicity while maintaining efficacy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in Organic Process Research & Development described a scalable asymmetric synthesis route employing biocatalytic methods, which offered significant advantages over traditional chemical approaches in terms of sustainability and cost-effectiveness. These methodological improvements are critical for meeting the growing demand for high-quality building blocks in pharmaceutical development.

Looking forward, the unique properties of trans-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid position it as a valuable tool in addressing current challenges in drug discovery. Its applications extend beyond small molecule therapeutics to include peptide-based drugs, where it can serve as a conformationally constrained amino acid surrogate. As research continues to explore its potential, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals with improved target specificity and therapeutic outcomes.